Cas no 216483-12-4 (AURORA 1008)

• Product Name: AURORA 1008
• CAS No: 216483-12-4
• MF: C₁₅H₁₃N₃O₄
• MW: 299.281423330307
• CID: 1402963
• Update Time: 2023-03-30

AURORA 1008 Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, 2-(4-nitrobenzoyl)hydrazide
• 4-methyl-benzoic acid N'-(4-nitro-benzoyl)-hydrazide
• AURORA 1008
• 4-methyl-N'-[(4-nitrophenyl)carbonyl]benzohydrazide

• Inchi： 1S/C15H13N3O4/c1-10-2-4-11(5-3-10)14(19)16-17-15(20)12-6-8-13(9-7-12)18(21)22/h2-9H,1H3,(H,16,19)(H,17,20)
• InChI Key： LRYLEJRKWIHXGC-UHFFFAOYSA-N
• SMILES： C(NNC(=O)C1=CC=C([N+]([O-])=O)C=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 299.091
• Monoisotopic Mass: 299.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0